Cas no 1803822-55-0 (3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline)

• Product Name: 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline
• CAS No: 1803822-55-0
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5001436
• Update Time: 2025-08-02

3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7F4NO/c1-4-2-5(13)3-6(9)7(4)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： CSEIJGIPOIAQIP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline

Comprehensive Overview of 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline (CAS No. 1803822-55-0): Properties, Applications, and Industry Relevance

The chemical compound 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline (CAS No. 1803822-55-0) is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent, a methyl group, and a trifluoromethoxy moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline", "CAS 1803822-55-0 applications", and "fluoroaniline derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

One of the key reasons for the interest in 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline is its role in the development of novel pharmaceuticals. The presence of both fluorine and trifluoromethoxy groups enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR-targeted therapies, addressing current trends in precision medicine. Searches for "fluorinated anilines in medicinal chemistry" and "trifluoromethoxy group benefits" underscore the demand for such specialized knowledge.

In agrochemical applications, 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline serves as a precursor for herbicides and fungicides with improved environmental profiles. The fluoro and trifluoromethoxy substituents contribute to enhanced pesticidal activity while reducing application rates, aligning with the industry's shift toward sustainable farming practices. Queries like "fluoroaniline-based agrochemicals" and "CAS 1803822-55-0 in crop protection" reflect this application's prominence in search trends.

From a synthetic chemistry perspective, the preparation of 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline involves multi-step processes, including halogenation and etherification reactions. Optimizing these procedures is a frequent topic in academic forums, with searches such as "efficient synthesis of trifluoromethoxy anilines" and "purification methods for CAS 1803822-55-0" being common among chemists. The compound's stability under various conditions also makes it a subject of interest for process development teams.

The commercial availability of 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline has expanded in recent years, driven by its utility in high-value applications. Suppliers often highlight its >98% purity and compliance with ISO standards, responding to search intent around "high-purity 1803822-55-0 suppliers" and "GMP-grade fluorinated anilines". Regulatory considerations, particularly regarding fluorine-containing compounds, are also frequently addressed in technical documentation to meet industry requirements.

Emerging research directions for 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline include its potential in materials science, particularly in the development of liquid crystals and organic semiconductors. The electron-withdrawing nature of its substituents makes it attractive for tuning electronic properties in these applications. This has led to increased searches for "fluoroanilines in OLED materials" and "CAS 1803822-55-0 in electronic materials", indicating cross-disciplinary interest.

Analytical characterization of 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline typically involves advanced techniques such as LC-MS, NMR (particularly ¹⁹F NMR), and X-ray crystallography. Method development for these analyses is another area of active discussion, with search terms like "NMR spectrum of 1803822-55-0" and "mass spec data for trifluoromethoxy anilines" appearing in scientific databases. These resources are crucial for quality control and structural verification in industrial settings.

Looking ahead, the demand for 3-Fluoro-5-methyl-4-(trifluoromethoxy)aniline is expected to grow in parallel with advancements in fluorine chemistry and green synthesis methods. The compound exemplifies how strategic incorporation of fluorine atoms can dramatically alter molecular properties, a principle that continues to drive innovation across multiple chemical sectors. Its versatility ensures that searches for "emerging uses of fluorinated anilines" and "future of trifluoromethoxy compounds" will remain relevant in chemical information systems.